molecular formula C24H18N4O2 B6195317 5-methyl-1-(3-{5-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one CAS No. 2637952-40-8

5-methyl-1-(3-{5-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one

Cat. No.: B6195317
CAS No.: 2637952-40-8
M. Wt: 394.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-methyl-1-(3-{5-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one is a useful research compound. Its molecular formula is C24H18N4O2 and its molecular weight is 394.4. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-methyl-1-(3-{5-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one' involves the synthesis of three key intermediates, which are then combined to form the final product. The first intermediate is 5-methyl-1-(3-bromophenyl)-2,3-dihydro-1H-imidazol-2-one, which is synthesized from 3-bromoaniline and methyl acetoacetate. The second intermediate is 5-(3-{5-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one, which is synthesized from the reaction of 5-(3-aminophenyl)-2,3-dihydro-1H-imidazol-2-one and 5-(3-bromo-5-nitrophenyl)-1,2,4-oxadiazole. The final intermediate is obtained by the reduction of the nitro group in the second intermediate using palladium on carbon and hydrogen gas. The final product is then obtained by the coupling of the first and third intermediates using palladium acetate and triphenylphosphine.", "Starting Materials": [ "3-bromoaniline", "methyl acetoacetate", "5-(3-aminophenyl)-2,3-dihydro-1H-imidazol-2-one", "5-(3-bromo-5-nitrophenyl)-1,2,4-oxadiazole", "palladium on carbon", "hydrogen gas", "palladium acetate", "triphenylphosphine" ], "Reaction": [ "Synthesis of 5-methyl-1-(3-bromophenyl)-2,3-dihydro-1H-imidazol-2-one: React 3-bromoaniline with methyl acetoacetate in the presence of acetic acid and heat to obtain the first intermediate.", "Synthesis of 5-(3-{5-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one: React 5-(3-aminophenyl)-2,3-dihydro-1H-imidazol-2-one with 5-(3-bromo-5-nitrophenyl)-1,2,4-oxadiazole in the presence of potassium carbonate and DMF to obtain the second intermediate.", "Reduction of nitro group: Reduce the nitro group in the second intermediate using palladium on carbon and hydrogen gas to obtain the third intermediate.", "Coupling of first and third intermediates: Couple the first and third intermediates using palladium acetate and triphenylphosphine in the presence of DMF and potassium carbonate to obtain the final product." ] }

CAS No.

2637952-40-8

Molecular Formula

C24H18N4O2

Molecular Weight

394.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.